Methyl 7-amino-1H-indazole-3-carboxylate

• IUPAC Name: methyl 7-amino-2H-indazole-3-carboxylate
• InChI: InChI=1S/C9H9N3O2/c1-14-9(13)8-5-3-2-4-6(10)7(5)11-12-8/h2-4H,10H2,1H3,(H,11,12)
• InChI Key: DMTABFYHMWUSHD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C=CC=C(C2=NN1)N
• Molecular Formula: C9H9N3O2
• DSSTOX Substance ID: DTXSID201273719
• Molecular Weight: 191.19 g/mol
• CAS RN: 660823-37-0

Description

“Methyl 7-amino-1H-indazole-3-carboxylate” is an analytical reference standard categorized as a precursor in the synthesis of various synthetic cannabinoids. It has potential applications in the creation of N-benzoylindazole derivatives and analogues as inhibitors of human neutrophil elastase. It’s also used in the preparation of indazole-pyridine based protein kinase/Akt inhibitors.

Synthesis Analysis

A series of indazole derivatives were designed and synthesized by molecular hybridization strategy. These compounds were evaluated for their inhibitory activities against human cancer cell lines. The strategies for synthesis include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

“Methyl 7-amino-1H-indazole-3-carboxylate” is a derivative of indazole, which is a heterocyclic aromatic organic compound. This compound is characterized by a benzene ring fused to a pyrazole ring.

Chemical Reactions Analysis

Indazole derivatives are drawing more and more attention in medicinal chemistry as kinase inhibitors. 1H-indazole-3-carboxaldehydes are key intermediates to access a variety of polyfunctionalized 3-substituted indazoles. The general access to this motif is based on the nitrosation of indoles.

Physical And Chemical Properties Analysis

“Methyl 1H-indazole-3-carboxylate” has a molecular weight of 176.17. It is a solid at room temperature and should be stored in a refrigerator.

Scientific Research Applications

Antitumor Activity

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Medicinal Applications

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Reactivity and Spectral Analysis

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Precursor in Synthetic Cannabinoids

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Synthetic Approaches

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Inhibitors for Respiratory Diseases

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Safety and Hazards

This compound is not for human or veterinary use. It has several hazard statements including H302, H315, H319, H332, H335. Precautionary measures should be taken while handling this compound.

Future Directions

Indazole derivatives are gaining attention in medicinal chemistry, particularly as kinase inhibitors. They are key intermediates to access a variety of polyfunctionalized 3-substituted indazoles. Therefore, future research may focus on exploring the potential of these compounds in medicinal chemistry and their applications in the synthesis of various synthetic cannabinoids.

Mechanism of Action

Target of Action

Methyl 7-amino-1H-indazole-3-carboxylate is a type of indazole derivative . Indazole derivatives have been found to bind with high affinity to multiple receptors , making them potential targets for this compound.

Mode of Action

Indazole derivatives have been known to inhibit, regulate, and/or modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . This suggests that Methyl 7-amino-1H-indazole-3-carboxylate may interact with its targets in a similar manner.

Biochemical Pathways

Given the potential targets mentioned above, it is plausible that this compound may affect pathways related to cell volume regulation and cell cycle control .

Result of Action

Indazole derivatives have been reported to have antitumor activity , suggesting that Methyl 7-amino-1H-indazole-3-carboxylate may have similar effects.